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Compound of Interest

Compound Name: 2-Fluoro-4-nitroaniline

Cat. No.: B181687 Get Quote

Technical Support Center: 2-Fluoro-4-
nitroaniline
This guide provides comprehensive safety, handling, and disposal information for 2-Fluoro-4-
nitroaniline (CAS No: 369-35-7), tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for ensuring laboratory safety and

proper environmental stewardship.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2-Fluoro-4-
nitroaniline.
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Property Value Reference

CAS Number 369-35-7 [1]

Molecular Formula C₆H₅FN₂O₂ [1][2]

Molecular Weight 156.11 g/mol [1][2]

Appearance Brown powder/solid [3]

Melting Point 122-130 °C [1][3]

Solubility Slightly soluble in water. [4]

Storage Class 11 - Combustible Solids [1][5]

Troubleshooting Guide
This section addresses specific issues that may arise during the handling and use of 2-Fluoro-
4-nitroaniline.
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Problem / Observation Potential Cause(s) Recommended Action(s)

Spill of Solid Material
Accidental mishandling during

weighing or transfer.

1. Evacuate personnel from

the immediate spill area.[6] 2.

Wear appropriate Personal

Protective Equipment (PPE),

including a dust mask (N95 or

equivalent), chemical-resistant

gloves, and safety goggles.[1]

3. Gently sweep or shovel the

spilled solid into a suitable,

labeled container for

hazardous waste disposal.

Avoid creating dust.[7][8][9] 4.

Decontaminate the spill area

with an appropriate solvent,

followed by soap and water.

[10] 5. Ventilate the area after

clean-up is complete.[6]

Skin or Eye Contact
Inadequate PPE or accidental

exposure.

Skin Contact: 1. Immediately

remove contaminated clothing.

[6][11] 2. Wash the affected

skin area with plenty of soap

and water for at least 15

minutes.[11][12][13] 3. Seek

medical attention if irritation

persists.[11] Eye Contact: 1.

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids.[6][7][12] 2.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[7][14] 3.

Seek immediate medical

attention.[14]
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Inhalation of Dust

Improper handling outside of a

fume hood or inadequate

ventilation.

1. Move the affected person to

fresh air at once.[11][14] 2. If

breathing has stopped,

perform artificial respiration.

[11] 3. Keep the person warm

and at rest.[11] 4. Seek

immediate medical attention.

[12]

Material Changes Color or

Degrades

Improper storage (exposure to

light, air, or heat).

1. It is recommended to store

this compound in amber glass

bottles under an inert

atmosphere (e.g., nitrogen) at

low temperatures (2–8°C) to

minimize the risk of

photodegradation and

oxidation.[15] 2. If degradation

is suspected, the material's

purity should be re-analyzed

before use. 3. Dispose of

degraded material as

hazardous waste according to

institutional and local

regulations.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Fluoro-4-nitroaniline?

A1: 2-Fluoro-4-nitroaniline is harmful if swallowed, harmful in contact with skin, and harmful if

inhaled.[2] It is classified as an Acute Toxicant (Category 4) for oral, dermal, and inhalation

routes.[1][2] It is crucial to handle this compound with appropriate engineering controls and

PPE.

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: The following PPE must be worn:
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Eye Protection: Chemical safety goggles or a face shield.[1][10]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1][10]

Body Protection: A laboratory coat, long pants, and closed-toe shoes are required to prevent

skin contact.[10][14]

Respiratory Protection: All handling of solid material should be conducted in a certified

chemical fume hood to prevent inhalation of dust.[10] If a fume hood is not available or

ventilation is inadequate, a NIOSH-approved respirator (e.g., N95 dust mask) should be

used.[1]

Q3: How should I store 2-Fluoro-4-nitroaniline?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[7]

[14] Keep it away from incompatible materials such as strong oxidizing agents, acids, and

bases.[7][16] For long-term stability, storing in an amber bottle under an inert atmosphere at 2-

8°C is recommended.[15]

Q4: What is the correct procedure for disposing of 2-Fluoro-4-nitroaniline waste?

A4: 2-Fluoro-4-nitroaniline waste is considered hazardous.

Solid Waste: Collect all solid waste (including contaminated consumables like weigh paper

and gloves) in a designated, sealed, and clearly labeled hazardous waste container.[6]

Solutions: Unused or waste solutions should be collected in a labeled, sealed container for

hazardous liquid waste. Do not pour down the drain.[17][18]

Disposal Method: All waste must be disposed of through a licensed professional waste

disposal service or your institution's environmental health and safety (EHS) office.[8] The

preferred method is often incineration in a chemical incinerator equipped with an afterburner

and scrubber.[8] Always follow local, regional, and national regulations.[17][18]

Q5: Can I mix this waste with other chemical waste?
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A5: No. Hazardous waste should not be mixed with other types of waste.[17] Mixing

incompatible chemicals can lead to dangerous reactions. Always use separate, designated

waste containers for different classes of chemical waste as guided by your EHS department.

Visualized Experimental and Disposal Workflows
Experimental Workflow
The following diagram outlines a typical workflow for handling 2-Fluoro-4-nitroaniline in a

laboratory setting, emphasizing safety and waste containment.
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Caption: General lab workflow for 2-Fluoro-4-nitroaniline.

Waste Disposal Decision Logic
This diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving 2-Fluoro-4-nitroaniline.
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Caption: Decision tree for segregating chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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